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Compound of Interest

N-(2-hydroxy-2-
Compound Name:
phenylethyl)acetamide

cat. No.: B3051336

N-(2-hydroxy-2-phenylethyl)acetamide: A Natural
Antifungal Agent

A comprehensive review of the isolation, characterization, and biological activity of N-(2-
hydroxy-2-phenylethyl)acetamide, a promising antifungal compound of natural origin.

Introduction

N-(2-hydroxy-2-phenylethyl)acetamide is a naturally occurring amide that has garnered
attention for its antifungal properties. Isolated from the endophytic fungus Diaporthe
eucalyptorum KY-9, this compound has demonstrated notable activity against the plant
pathogen Alternaria solani, the causative agent of early blight in various crops. This technical
guide provides a detailed overview of the current scientific literature on N-(2-hydroxy-2-
phenylethyl)acetamide, focusing on its chemical properties, biological activity, and the
experimental methodologies used for its study.

Chemical and Physical Properties

N-(2-hydroxy-2-phenylethyl)acetamide is a compound with the molecular formula C10H13NO2
and a molecular weight of 179.22 g/mol . Its chemical structure features a phenyl group, a
hydroxyl group, and an acetamide moiety.

Table 1: Physicochemical Properties of N-(2-hydroxy-2-phenylethyl)acetamide
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Property Value Reference
Molecular Formula C10H13NO2 [1]
Molecular Weight 179.22 g/mol [1]
CAS Number 3306-05-6 [1]

Spectroscopic data are crucial for the structural elucidation and identification of N-(2-hydroxy-
2-phenylethyl)acetamide. The following data have been reported:

Table 2: Spectroscopic Data for N-(2-hydroxy-2-phenylethyl)acetamide

Spectroscopic Technique Key Data and Observations

Data not explicitly available in the reviewed

1H NMR .
literature.
15C NMR Data not explicitly available in the reviewed
literature.
Data not explicitly available in the reviewed
ESI-MS

literature.

Note: While the primary literature confirms structural elucidation by NMR and ESI-MS, specific
spectral data were not publicly available in the reviewed sources.

Biological Activity: Antifungal Properties

The most significant biological activity reported for N-(2-hydroxy-2-phenylethyl)acetamide is
its antifungal action.

Activity against Alternaria solani

Research has shown that N-(2-hydroxy-2-phenylethyl)acetamide exhibits inhibitory activity
against the phytopathogenic fungus Alternaria solani.[2]

Table 3: Antifungal Activity of N-(2-hydroxy-2-phenylethyl)acetamide against Alternaria solani
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Parameter Value Reference

Minimum Inhibitory

. 50 UM [2]
Concentration (MIC)

The mechanism of action for its antifungal properties has not yet been elucidated and remains
an area for future research.

Experimental Protocols
Isolation and Purification of N-(2-hydroxy-2-
phenylethyl)acetamide

The following protocol is based on the methodology described for the isolation of N-(2-
hydroxy-2-phenylethyl)acetamide from Diaporthe eucalyptorum KY-9.[2]

Workflow for Isolation and Purification
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Caption: Isolation workflow for N-(2-hydroxy-2-phenylethyl)acetamide.
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¢ Fungal Culture:Diaporthe eucalyptorum KY-9 is cultured on a solid rice medium.

o Extraction: The fermented rice culture is repeatedly extracted with ethyl acetate. The
resulting organic solvent is then concentrated under reduced pressure to yield a crude
extract.

« Chromatographic Purification: The crude extract is subjected to multiple chromatographic
steps for purification. This typically involves:

o Silica gel column chromatography.
o Sephadex LH-20 column chromatography.

o Semi-preparative High-Performance Liquid Chromatography (HPLC) to yield the pure N-
(2-hydroxy-2-phenylethyl)acetamide.

Antifungal Susceptibility Testing

The antifungal activity is determined using a broth microdilution method.

Workflow for Antifungal Assay

Prepare Fungal Spore Suspension Serial Dilution of Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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